Cas no 126092-91-9 (1H-Pyrrole-2-carboxamide,N-[2-[[4-(9-acridinylamino)phenyl]amino]-2-oxoethyl]-4-amino-1-methyl-)
126092-91-9 structure
Product Name:1H-Pyrrole-2-carboxamide,N-[2-[[4-(9-acridinylamino)phenyl]amino]-2-oxoethyl]-4-amino-1-methyl-
CAS No:126092-91-9
MF:C27H24N6O2
MW:464.518465042114
CID:155811
PubChem ID:130849
Update Time:2025-04-19
1H-Pyrrole-2-carboxamide,N-[2-[[4-(9-acridinylamino)phenyl]amino]-2-oxoethyl]-4-amino-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxamide,N-[2-[[4-(9-acridinylamino)phenyl]amino]-2-oxoethyl]-4-amino-1-methyl-
- N-(2-((4-(9-acridinylamino)phenyl)amino)-2-oxoethyl)-4-amino-1-methyl-1H-pyrrole-2-carboxamide
- N-[2-[4-(acridin-9-ylamino)anilino]-2-oxoethyl]-4-amino-1-methylpyrrole-2-carboxamide
- 1H-Pyrrole-2-carboxamide, N-(2-((4-(9-acridinylamino)phenyl)amino)-2-oxoethyl)-4-amino-1-methyl-
- Mepyga
- N-(2-{[4-(acridin-9-ylamino)phenyl]amino}-2-oxoethyl)-4-amino-1-methyl-1H-pyrrole-2-carboxamide
- DTXSID30155077
- 126092-91-9
-
- Inchi: 1S/C27H24N6O2/c1-33-16-17(28)14-24(33)27(35)29-15-25(34)30-18-10-12-19(13-11-18)31-26-20-6-2-4-8-22(20)32-23-9-5-3-7-21(23)26/h2-14,16H,15,28H2,1H3,(H,29,35)(H,30,34)(H,31,32)
- InChI Key: BLQAAZTWYGEKKE-UHFFFAOYSA-N
- SMILES: O=C(C1=CC(=CN1C)N)NCC(NC1C=CC(=CC=1)NC1C2C=CC=CC=2N=C2C=CC=CC=12)=O
Computed Properties
- Exact Mass: 464.19632
- Monoisotopic Mass: 464.196
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 6
- Complexity: 719
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 12
- XLogP3: 3.6
- Topological Polar Surface Area: 114Ų
Experimental Properties
- Density: 1.34
- Boiling Point: 792°C at 760 mmHg
- Flash Point: 432.8°C
- Refractive Index: 1.705
- PSA: 114.07
1H-Pyrrole-2-carboxamide,N-[2-[[4-(9-acridinylamino)phenyl]amino]-2-oxoethyl]-4-amino-1-methyl- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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